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Compound of Interest

Compound Name: Trifluoronitrosomethane

Cat. No.: B1596166

An In-depth Technical Guide to Trifluoronitrosomethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and electronic structure of trifluoronitrosomethane (CFsNO). The
information is intended for use by professionals in research and development.

Introduction

Trifluoronitrosomethane is a gaseous compound characterized by its distinctive blue color.[1]
[2][3][4] It consists of a trifluoromethyl group covalently bonded to a nitroso group. While its
striking appearance is notable, its high toxicity and potential as a building block for specialty
polymers make it a compound of significant interest in advanced chemical synthesis.[2][3] This
document summarizes its key properties and provides detailed experimental protocols for its
preparation.

Physical and Chemical Properties

Trifluoronitrosomethane is a toxic, nonflammable gas with a disagreeable odor.[2][3] At
standard temperature and pressure, it exists as a blue to deep-blue gas.[1] In its solid state, it
appears blue-green.[1] The characteristic color of the gas is due to a weak n — 1T* electronic
transition in the visible spectrum, centered at approximately 690 nm.[5]
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Quantitative Data Summary

The known physical properties of trifluoronitrosomethane are summarized in the table below
for easy reference and comparison.

Property Value Citations
Molecular Formula CFsNO [2][6]
Molar Mass 99.012 g-mol—1 [1][6]
Appearance Blue to deep-blue gas [1]

Melting Point -196.6 °C [11121[71
Boiling Point -85 °C (11121171
Density 1.54 g/cm3 [2][8]
Vapor Pressure 24900 mmHg at 25°C [2]
Refractive Index 1.278 [2][8]

C—-N Bond Enthalpy 167 kJ/mol [1]

Synthesis Protocols

There are two primary methods for the synthesis of trifluoronitrosomethane. The first
involves the photolysis of trifluoroiodomethane in the presence of nitric oxide, while the second
is achieved through the pyrolysis of trifluoroacetyl nitrite.

Method 1: Photolysis of Trifluoroiodomethane and Nitric
Oxide

This method can produce trifluoronitrosomethane with yields of up to 90%.[1] It relies on the
UV-light-induced cleavage of the C-I bond in trifluoroiodomethane, followed by the reaction of
the resulting trifluoromethyl radical with nitric oxide. A significant amount of mercury is required
to scavenge the iodine and nitrogen dioxide byproducts.[1]

Experimental Protocol:
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o Apparatus Setup: A photolysis reactor equipped with a UV lamp, a gas inlet, a pressure
gauge, and a connection to a vacuum line is required. The reactor should contain a small
amount of liquid mercury.

o Reactant Introduction: The reactor is first evacuated. Trifluoroiodomethane (CFsl) gas is then
introduced into the reactor to a specific partial pressure. Subsequently, nitric oxide (NO) gas
is added to the reactor. For optimal yield, equimolar amounts of the reactants should be
used.

e Photolysis: The mixture is irradiated with UV light. The reaction progress can be monitored
by the decrease in pressure within the reactor as one molecule of CFsl and one molecule of
NO react to form one molecule of CFsNO.

 Purification: The resulting gas mixture is passed through a cold trap (e.g., cooled with dry
ice/isopropanol) to condense the trifluoronitrosomethane and separate it from any
unreacted starting materials or volatile byproducts. Further purification can be achieved by
fractional distillation.

Below is a diagram illustrating the experimental workflow for the photolysis-based synthesis of
trifluoronitrosomethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Polyfluoroalkyl derivatives of nitrogen. Part XXXIV. The kinetics of the gas-phase thermal
decomposition of trifluoroacetyl nitrite. The slow reaction - Journal of the Chemical Society,
Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

o 2. Trifluoronitrosomethane - Wikipedia [en.wikipedia.org]

» 3. Polyfluoroalkyl derivatives of nitrogen. Part XXXV. The kinetics of the gas-phase thermal
decomposition of trifluoroacetyl nitrite. The explosive reaction - Journal of the Chemical
Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

e 4. researchgate.net [researchgate.net]
e 5. UA Cloudflare [ir-api.ua.edu]

e 6. Synthesis of trifluoronitromethane, CFsNO:2: photochemical scale-up and a new
thermogeneration method with a refined purification technique [ir.ua.edu]

e 7.youtube.com [youtube.com]

» 8. Electronic transitions of molecules: vibrating Lewis structures - Chemical Science (RSC
Publishing) [pubs.rsc.org]

« To cite this document: BenchChem. [What is the color of Trifluoronitrosomethane gas?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596166#what-is-the-color-of-
trifluoronitrosomethane-gas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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